Cas no 1595129-71-7 (P110δ-IN-1)

• Product Name: P110δ-IN-1
• CAS No: 1595129-71-7
• MF: C₃₁H₄₀N₈O₃S
• MW: 604.766104698181
• MDL: MFCD32067909
• CID: 4742750
• Update Time: 2025-10-29

P110δ-IN-1 Chemical and Physical Properties

Names and Identifiers

• P110delta-IN-1
• N-(2-Methyl-1-(2-(1-methylpiperidin-4-yl)phenyl)propan-2-yl)-4-(2-(methylsulfonyl)-1H-benzo[d]imidazol-1-yl)-6-morpholino-1,3,5-triazin-2-amine
• PWT143
• BCP30431
• P110
• A-IN-1?
• ZB1569
• P110δ-IN-1

• MDL： MFCD32067909
• Inchi： 1S/C31H40N8O3S/c1-31(2,21-23-9-5-6-10-24(23)22-13-15-37(3)16-14-22)36-27-33-28(38-17-19-42-20-18-38)35-29(34-27)39-26-12-8-7-11-25(26)32-30(39)43(4,40)41/h5-12,22H,13-21H2,1-4H3,(H,33,34,35,36)
• InChI Key： PGTXVGREXBMCCY-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC2C=CC=CC=2N1C1N=C(N=C(N=1)NC(C)(C)CC1=CC=CC=C1C1CCN(C)CC1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 604.294408g/mol
• Monoisotopic Mass: 604.294408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• Molecular Weight: 604.8g/mol
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on P110δ-IN-1

P110δ-IN-1 (CAS No. 1595129-71-7): A Novel and Selective PI3Kδ Inhibitor for Cancer Therapy

P110δ-IN-1 (CAS No. 1595129-71-7) is a highly selective and potent inhibitor of phosphoinositide 3-kinase delta (PI3Kδ), a key enzyme in the PI3K signaling pathway. This compound has gained significant attention in recent years due to its potential therapeutic applications, particularly in the treatment of hematological malignancies and autoimmune disorders. The PI3K pathway plays a crucial role in various cellular processes, including cell proliferation, survival, and immune responses. By selectively targeting PI3Kδ, P110δ-IN-1 offers a promising approach to modulate these processes without affecting other PI3K isoforms, thereby minimizing off-target effects.

The chemical structure of P110δ-IN-1 is characterized by its unique molecular framework, which confers high selectivity and affinity for PI3Kδ. This selectivity is critical for its therapeutic efficacy, as it allows for targeted inhibition of the specific isoform involved in disease pathogenesis. Recent studies have demonstrated that P110δ-IN-1 effectively inhibits the enzymatic activity of PI3Kδ with an IC50 value in the low nanomolar range, making it one of the most potent inhibitors in its class.

In preclinical studies, P110δ-IN-1 has shown promising results in various models of hematological cancers, such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). These studies have highlighted the compound's ability to induce apoptosis and inhibit proliferation in cancer cells while sparing normal cells. Additionally, P110δ-IN-1 has been shown to modulate immune responses by suppressing the activation and function of immune cells involved in autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis.

The mechanism of action of P110δ-IN-1 involves binding to the ATP-binding site of PI3Kδ, thereby preventing the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a key second messenger in the PI3K pathway. The inhibition of PIP3 production leads to a cascade of downstream effects, including the deactivation of Akt and mTOR signaling pathways, which are critical for cell survival and proliferation. This mechanism provides a robust rationale for the use of P110δ-IN-1 in cancer therapy.

Clinical trials are currently underway to evaluate the safety and efficacy of P110δ-IN-1 in patients with hematological malignancies. Early results from phase I trials have shown that the compound is well-tolerated with a favorable safety profile. Patients have reported minimal side effects, which is a significant advantage over existing therapies that often cause severe adverse reactions. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

Beyond its applications in cancer therapy, P110δ-IN-1 has also shown potential in treating autoimmune disorders. The ability to selectively inhibit PI3Kδ without affecting other isoforms makes it an attractive candidate for modulating immune responses without compromising overall immune function. Preclinical studies have demonstrated that P110δ-IN-1 can reduce inflammation and autoantibody production in animal models of autoimmune diseases, suggesting its potential as an immunomodulatory agent.

In conclusion, P110δ-IN-1 (CAS No. 1595129-71-7) represents a significant advancement in the field of targeted therapy for hematological cancers and autoimmune disorders. Its high selectivity and potency make it a promising candidate for further clinical development. Ongoing research continues to explore its full therapeutic potential, with the goal of bringing this innovative compound to patients who stand to benefit from its unique properties.